Cas no 66604-76-0 (1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-)
66604-76-0 structure
Product Name:1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-
CAS No:66604-76-0
MF:C16H18O2
MW:242.312924861908
CID:396106
PubChem ID:21351411
Update Time:2025-04-19
1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-
- 2-methyl-5-(2-phenylpropan-2-yl)benzene-1,4-diol
- SCHEMBL8927410
- 66604-76-0
- DTXSID10612678
-
- Inchi: 1S/C16H18O2/c1-11-9-15(18)13(10-14(11)17)16(2,3)12-7-5-4-6-8-12/h4-10,17-18H,1-3H3
- InChI Key: NLLKLUNHTLRTPU-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C(=CC=1C(C)(C)C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 242.130679813g/mol
- Monoisotopic Mass: 242.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 40.5Ų
1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
66604-76-0 (1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-) Related Products
- 732-26-3(2,4,6-Tri-tert-butylphenol)
- 88-60-8(2-tert-butyl-5-methylphenol)
- 1020-31-1(3,5-Di-tert-butylcatechol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 118-82-1(4,4'-Methylenebis(2,6-DI-tert-butylphenol))
- 2078-54-8(Propofol)
- 128-37-0(Butylated hydroxytoluene)
- 79-97-0(Bisphenol C)
- 128–37–0(2,6-Di-tert-butyl-4-methylphenol)
- 128-39-2(2,6-Di-tert-butylphenol)
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